Cas no 61321-48-0 (Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-)
![Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)- structure](https://www.kuujia.com/scimg/cas/61321-48-0x500.png)
61321-48-0 structure
Product name:Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-
Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-
- 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)cyclopentan-1-one
- DTXSID60818466
- 61321-48-0
-
- Inchi: InChI=1S/C15H21NO2/c1-16(2)11-10-15(9-3-4-14(15)18)12-5-7-13(17)8-6-12/h5-8,17H,3-4,9-11H2,1-2H3
- InChI Key: SFDOEUDEJNXKHZ-UHFFFAOYSA-N
- SMILES: CN(C)CCC1(CCCC1=O)C2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 247.15733
- Monoisotopic Mass: 247.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 2
Experimental Properties
- PSA: 40.54
Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)- Related Literature
-
Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
-
Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
-
Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
61321-48-0 (Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-) Related Products
- 15847-72-0(1-Propanone,1-[4-(3-hydroxyphenyl)-4-piperidinyl]-)
- 64058-44-2(Ethanone,1-[4-(3-hydroxyphenyl)-1-methyl-4-piperidinyl]-)
- 1447952-95-5(3-Ethyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyridazin-4-one)
- 313684-09-2(2-[(2Z)-2-[(4-methoxyphenyl)imino]-4-phenyl-2,3-dihydro-1,3-thiazol-3-yl]ethan-1-ol)
- 2229352-66-1(3-amino-3-(3-fluoro-4-methylphenyl)cyclobutan-1-ol)
- 98816-16-1(2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile)
- 164414-62-4(5-bromo-7-methoxy-1-benzofuran)
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)
- 1423032-07-8(1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)
- 896300-17-7(8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
